Cas no 1401511-31-6 ((1-Ethyl-1H-imidazol-4-yl)boronic acid)

• Product Name: (1-Ethyl-1H-imidazol-4-yl)boronic acid
• CAS No: 1401511-31-6
• MF: C₅H₉BN₂O₂
• MW: 139.948160886765
• MDL: MFCD28672481
• CID: 5685315
• PubChem ID: 118989159
• Update Time: 2023-09-16

(1-Ethyl-1H-imidazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1401511-31-6
• (1-Ethyl-1H-imidazol-4-yl)boronic acid
• EN300-2492594
• starbld0017803
• Boronic acid, B-(1-ethyl-1H-imidazol-4-yl)-

• MDL： MFCD28672481
• Inchi： 1S/C5H9BN2O2/c1-2-8-3-5(6(9)10)7-4-8/h3-4,9-10H,2H2,1H3
• InChI Key： IEXDZVFONXSVHH-UHFFFAOYSA-N
• SMILES： OB(C1=CN(C=N1)CC)O

Computed Properties

• Exact Mass: 140.0757077g/mol
• Monoisotopic Mass: 140.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 399.0±34.0 °C(Predicted)
• pka: 8.67±0.53(Predicted)